Cas no 876674-37-2 (1,6,7-trimethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 1,6,7-trimethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 876674-37-2
• MF: C₁₅H₁₉N₅O₃
• MW: 317.343062639236
• CID: 5476614
• Update Time: 2025-11-01

1,6,7-trimethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,3,7-Trimethyl-1-(tetrahydro-furan-2-ylmethyl)-1H,7H-1,3a,5,7,8-pentaaza-cyclopenta[a]indene-4,6-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 1,6,7-trimethyl-8-[(tetrahydro-2-furanyl)methyl]- (9CI)
• 1,6,7-trimethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C15H19N5O3/c1-8-9(2)20-11-12(18(3)15(22)17-13(11)21)16-14(20)19(8)7-10-5-4-6-23-10/h10H,4-7H2,1-3H3,(H,17,21,22)
• InChI Key： NBGNUBRVDRUSEG-UHFFFAOYSA-N
• SMILES： N12C(C)=C(C)N(CC3CCCO3)C1=NC1=C2C(=O)NC(=O)N1C

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• pka: 9.54±0.20(Predicted)

Additional information on 1,6,7-trimethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Recent Advances in the Study of 1,6,7-trimethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 876674-37-2)

The compound 1,6,7-trimethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 876674-37-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazopurine core and tetrahydrofuran substituent, exhibits promising biological activities that warrant further investigation. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic applications.

One of the key findings in recent research is the compound's role as a potent modulator of adenosine receptors. Adenosine receptors play a crucial role in various physiological processes, including inflammation, neurotransmission, and immune response. Preliminary in vitro studies have demonstrated that 1,6,7-trimethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione exhibits high affinity for the A2A receptor subtype, suggesting its potential utility in treating conditions such as Parkinson's disease and inflammatory disorders. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects.

In addition to its receptor-binding properties, recent investigations have explored the synthetic pathways and structural modifications of this compound. Researchers have developed optimized synthetic routes to improve yield and purity, which are critical for scaling up production for clinical trials. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These efforts have laid the groundwork for future studies aimed at enhancing the compound's bioavailability and reducing potential side effects.

Another area of interest is the compound's potential as an anticancer agent. Recent in vivo studies have shown that 1,6,7-trimethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione can inhibit the proliferation of certain cancer cell lines by inducing apoptosis and cell cycle arrest. These findings are particularly promising for the development of novel chemotherapeutic agents with fewer adverse effects compared to existing treatments. However, further preclinical studies are needed to validate these results and explore the compound's efficacy in combination therapies.

Despite these advancements, challenges remain in the development of 1,6,7-trimethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed. Ongoing research is focused on overcoming these hurdles through structural derivatization and advanced drug delivery systems. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, the compound 1,6,7-trimethyl-8-(oxolan-2-yl)methyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 876674-37-2) represents a promising candidate for further development in the pharmaceutical industry. Its diverse biological activities, coupled with recent advancements in synthetic and analytical methodologies, highlight its potential as a therapeutic agent for various diseases. Future research should focus on addressing the remaining challenges and exploring its full therapeutic potential in clinical settings.